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Compound of Interest

Compound Name: 1,1,2-Trichloropropane

Cat. No.: B166545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,2-
trichloropropane in aqueous and organic solvents. Due to a notable lack of specific

quantitative solubility data for 1,1,2-trichloropropane in publicly available literature, this

document presents qualitative information for the target compound and quantitative data for its

close isomer, 1,2,3-trichloropropane, to offer a comparative perspective. A detailed

experimental protocol for determining water solubility is also provided, alongside a logical

workflow for solubility assessment.

Core Concepts in Solubility
1,1,2-Trichloropropane is a chlorinated hydrocarbon, and its solubility is governed by its

molecular structure. The presence of three chlorine atoms induces polarity, yet the propane

backbone retains a nonpolar character. This dual nature results in limited solubility in water and

higher solubility in various organic solvents.[1] Generally, it is considered insoluble in water but

soluble in organic solvents such as alcohols, ethers, and chloroform.[1][2]

Quantitative Solubility Data
Exhaustive searches for quantitative solubility data for 1,1,2-trichloropropane did not yield

specific numerical values. However, data for the isomeric compound 1,2,3-trichloropropane is

available and presented here for comparative purposes. It is crucial to note that while these

compounds are structurally similar, their solubility profiles may differ.
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Table 1: Quantitative Solubility of 1,2,3-Trichloropropane in Water

Solvent Temperature (°C) Solubility (g/L)

Water 25 1.75

Source: Data for 1,2,3-trichloropropane, presented as a proxy for 1,1,2-trichloropropane.

Table 2: Qualitative Solubility of 1,1,2-Trichloropropane in Organic Solvents

Solvent Solubility Description

Methanol Soluble

Ethanol Soluble

Diethyl Ether Soluble

Chloroform Soluble

Note: The term "soluble" indicates miscibility, but specific quantitative values at given

temperatures are not readily available in the reviewed literature.

Experimental Protocol: Determination of Water
Solubility (Adapted from OECD Guideline 105)
The following protocol outlines a standard laboratory procedure for determining the water

solubility of a substance like 1,1,2-trichloropropane.

Principle:

The "flask method" is suitable for substances with solubilities above 10 mg/L. It involves

dissolving the test substance in water at a temperature slightly above the test temperature,

followed by cooling to the test temperature and allowing it to equilibrate. The concentration of

the substance in the aqueous solution is then determined.

Apparatus:
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Constant temperature bath

Erlenmeyer flasks with stoppers

Analytical balance

Centrifuge (optional)

Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with a

suitable detector)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1,1,2-trichloropropane to a series of Erlenmeyer flasks

containing deionized water.

Stopper the flasks and agitate them in a constant temperature bath set at a temperature

slightly above the desired test temperature (e.g., 30°C for a 25°C test) for a sufficient

period to achieve equilibrium (typically 24-48 hours).

After the initial agitation, transfer the flasks to a constant temperature bath set at the

precise test temperature (e.g., 25°C) and allow them to equilibrate for at least 24 hours

without agitation.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the supernatant aqueous phase from each flask, ensuring

no undissolved particles are transferred.

If necessary, centrifuge the samples to separate any suspended micro-droplets or solid

particles.

Analysis:

Determine the concentration of 1,1,2-trichloropropane in the aqueous samples using a

validated analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b166545?utm_src=pdf-body
https://www.benchchem.com/product/b166545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or Gas Chromatography with Electron Capture Detection (GC-ECD).

Prepare a calibration curve using standards of known concentrations of 1,1,2-
trichloropropane in a suitable solvent.

Data Reporting:

The solubility is reported as the average concentration from at least three replicate flasks,

expressed in g/L or mg/L, along with the test temperature and the analytical method used.

Visualization of Experimental and Logical
Workflows
The following diagrams illustrate the key processes involved in solubility determination and

assessment.

Experimental Workflow for Water Solubility Determination

Preparation of Saturated Solution Sample Collection Analysis Data Reporting

Add excess 1,1,2-Trichloropropane to water

Agitate at elevated temperature (e.g., 30°C)

Equilibrate at test temperature (e.g., 25°C)

Withdraw aqueous supernatant

Centrifuge (if necessary)

Prepare calibration standards

Analyze samples via GC

Determine concentration

Calculate average solubility

Report value, temperature, and method
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Caption: Workflow for determining the water solubility of a compound.
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Logical Relationship in Solubility Assessment

1,1,2-Trichloropropane
Molecular Structure

Molecular Polarity
(Polar C-Cl bonds, Nonpolar C-H/C-C bonds)
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Intermolecular Forces
(Dipole-dipole, London dispersion)

influences

Water Solubility
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leads to

Organic Solvent Solubility
(Good)

leads to
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Caption: Factors influencing the solubility of 1,1,2-trichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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